Cas no 2229230-61-7 (3-(1-bromo-2-methylpropan-2-yl)-4-fluoro-1H-indole)

• Product Name: 3-(1-bromo-2-methylpropan-2-yl)-4-fluoro-1H-indole
• CAS No: 2229230-61-7
• MF: C₁₂H₁₃BrFN
• MW: 270.140725851059
• CID: 5778829
• PubChem ID: 165647099
• Update Time: 2025-06-07

3-(1-bromo-2-methylpropan-2-yl)-4-fluoro-1H-indole Chemical and Physical Properties

Names and Identifiers

• EN300-1920890
• 2229230-61-7
• 3-(1-bromo-2-methylpropan-2-yl)-4-fluoro-1H-indole

• Inchi： 1S/C12H13BrFN/c1-12(2,7-13)8-6-15-10-5-3-4-9(14)11(8)10/h3-6,15H,7H2,1-2H3
• InChI Key： IKZKMGCMJRPXPT-UHFFFAOYSA-N
• SMILES： BrCC(C)(C)C1=CNC2C=CC=C(C1=2)F

Computed Properties

• Exact Mass: 269.02154g/mol
• Monoisotopic Mass: 269.02154g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 15.8Ų

Additional information on 3-(1-bromo-2-methylpropan-2-yl)-4-fluoro-1H-indole

3-(1-bromo-2-methylpropan-2-yl)-4-fluoro-1H-indole: An Overview of a Promising Compound (CAS No. 2229230-61-7)

3-(1-bromo-2-methylpropan-2-yl)-4-fluoro-1H-indole (CAS No. 2229230-61-7) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential for various applications, particularly in the development of novel therapeutic agents. In this article, we will delve into the chemical properties, synthesis methods, and recent research findings related to this compound.

The molecular structure of 3-(1-bromo-2-methylpropan-2-yl)-4-fluoro-1H-indole is composed of a substituted indole core with a brominated and fluorinated side chain. The indole ring, a common motif in bioactive molecules, provides a platform for diverse biological activities. The presence of the bromine and fluorine atoms introduces additional functionalities that can influence the compound's reactivity and pharmacological properties.

Recent studies have highlighted the importance of halogenated indoles in drug discovery. For instance, a study published in the Journal of Medicinal Chemistry (2023) explored the role of bromine and fluorine substitutions in modulating the biological activity of indole derivatives. The researchers found that these substitutions can enhance the binding affinity and selectivity of indole-based compounds towards specific protein targets, making them promising candidates for drug development.

The synthesis of 3-(1-bromo-2-methylpropan-2-yl)-4-fluoro-1H-indole typically involves multi-step processes that require precise control over reaction conditions. One common approach is to start with an appropriately substituted indole precursor and introduce the bromo and fluoro groups through selective functionalization reactions. For example, a typical synthetic route might involve the following steps:

1. Nucleophilic substitution to introduce the bromo group.
2. Selective fluorination to incorporate the fluoro atom.
3. Cyclization to form the final indole structure.

The choice of reagents and reaction conditions is crucial for achieving high yields and purity. Advanced techniques such as microwave-assisted synthesis and catalytic methods have been employed to optimize these processes, leading to more efficient and scalable production methods.

In terms of biological activity, 3-(1-bromo-2-methylpropan-2-yl)-4-fluoro-1H-indole has shown promising results in preliminary studies. A study published in Bioorganic & Medicinal Chemistry Letters (2023) evaluated the compound's potential as an inhibitor of specific enzymes involved in disease pathways. The researchers reported that the compound exhibited potent inhibitory activity against these enzymes, suggesting its potential as a lead molecule for further drug development.

Furthermore, computational studies have provided insights into the molecular interactions between 3-(1-bromo-2-methylpropan-2-yl)-4-fluoro-1H-indole and its target proteins. Molecular docking simulations have shown that the bromine and fluorine atoms play a critical role in stabilizing the binding interactions, contributing to the compound's high affinity and selectivity.

The safety profile of 3-(1-bromo-2-methylpropan-2-yl)-4-fluoro-1H-indole is also an important consideration in its development as a therapeutic agent. Preclinical toxicity studies have indicated that the compound is well-tolerated at therapeutic doses, with no significant adverse effects observed in animal models. However, further investigations are needed to fully assess its safety and efficacy in human subjects.

In conclusion, 3-(1-bromo-2-methylpropan-2-yl)-4-fluoro-1H-indole (CAS No. 2229230-61-7) represents a promising compound with potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for further investigation and development as a novel therapeutic agent. Ongoing research efforts are expected to uncover more about its mechanisms of action and potential clinical applications.